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Compound of Interest

Compound Name:
H-Tyr(3-NH2)-OH dihydrochloride

hydrate

Cat. No.: B7800705 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

3-Aminotyrosine. The information is designed to address common solubility issues encountered

during experiments.

Frequently Asked Questions (FAQs)
Q1: What is 3-Aminotyrosine and what are its common applications?

3-Aminotyrosine is an unnatural amino acid. It is frequently used in research to be incorporated

into fluorescent proteins to induce a red shift in their fluorescence, creating valuable biosensors

for detecting molecules like glutamate, GABA, dopamine, and ATP. It also serves as a probe in

studies of long-range proton-coupled electron transfer (PCET) in enzymes such as E. coli

ribonucleotide reductase, where it can act as a radical trap to help elucidate reaction pathways.

[1][2][3]

Q2: What are the general solubility characteristics of 3-Aminotyrosine?

According to supplier data, 3-Aminotyrosine is soluble in water and DMSO up to 100 mM.

However, its solubility in aqueous solutions is highly dependent on pH, a characteristic it shares

with its parent compound, L-tyrosine.[4] Solubility is significantly lower at neutral pH and

increases under acidic (pH < 2) or alkaline (pH > 9) conditions.[4][5]
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Q3: I'm having trouble dissolving 3-Aminotyrosine in my neutral buffer (e.g., PBS pH 7.4). What

should I do?

This is a common challenge due to the low solubility of tyrosine and its derivatives at neutral

pH.[4][5] The recommended approach is to first prepare a concentrated stock solution in a

dilute acidic or basic solution and then carefully neutralize it to your desired working pH. Gentle

heating (e.g., to 37°C) and sonication can also aid in dissolution.

Q4: My 3-Aminotyrosine solution is precipitating after I've added it to my cell culture medium.

What could be the cause?

Precipitation upon addition to neutral pH solutions like cell culture media can occur if the final

concentration of 3-Aminotyrosine exceeds its solubility at that pH.[5] This can also be caused

by a "pH shock" if a highly acidic or basic stock solution is not neutralized properly before or

during its addition to the medium. It is crucial to ensure the final pH of the medium remains

within the desired physiological range after the addition of the 3-Aminotyrosine stock.

Q5: How should I prepare a stock solution of 3-Aminotyrosine for cell culture experiments?

A detailed protocol for preparing a stock solution is provided in the "Experimental Protocols"

section below. The general principle is to dissolve the 3-Aminotyrosine powder in a small

volume of dilute acid (e.g., 1 M HCl) and then neutralize it with a dilute base (e.g., 1 M NaOH)

to a pH that is compatible with your cell culture medium before sterile filtering.

Q6: Are there any alternatives to using pH adjustment to improve the solubility of 3-

Aminotyrosine?

While pH adjustment is the most common and effective method, other strategies used for

poorly soluble compounds include the use of co-solvents (though their compatibility with the

specific experiment must be verified) and the synthesis of more soluble derivatives, such as

dipeptides (e.g., Glycyl-L-tyrosine).[5] For cell culture, using a dipeptide form can significantly

increase solubility at neutral pH.[5]

Data Presentation
Table 1: Solubility of 3-Aminotyrosine in Common Solvents
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Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

Water 100 26.91

DMSO 100 26.91

Data is based on the molecular weight of 269.12 g/mol for 3-Aminotyrosine dihydrochloride.

Batch-specific molecular weights may vary.

Table 2: pH-Dependent Solubility of L-Tyrosine in Water at 25°C

(Note: This data is for the parent compound, L-tyrosine, and serves as a proxy to illustrate the

expected pH-dependent solubility trend for 3-Aminotyrosine.)

pH Solubility (mg/mL)

1.8 2.0

3.2 - 7.5 0.45

9.5 1.4

10.0 3.8

[4]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution of 3-Aminotyrosine

Materials:

3-Aminotyrosine dihydrochloride (MW: 269.12 g/mol ; may vary by batch)

1 M Hydrochloric Acid (HCl)

1 M Sodium Hydroxide (NaOH)
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Sterile, nuclease-free water

Sterile microcentrifuge tubes

Sterile 0.22 µm syringe filter

Procedure:

Weighing: Accurately weigh 26.91 mg of 3-Aminotyrosine dihydrochloride and transfer it to a

sterile microcentrifuge tube.

Acidification: Add a small volume of 1 M HCl (e.g., 200 µL) to the tube. Vortex gently until the

powder is completely dissolved.

Neutralization: Carefully add 1 M NaOH dropwise while monitoring the pH. Adjust the pH to

approximately 7.4 or the desired pH for your experiment.

Final Volume Adjustment: Add sterile, nuclease-free water to reach a final volume of 1 mL.

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

new sterile tube.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C.

Mandatory Visualizations

Stock Solution Preparation Application in Cell Culture

Weigh 3-Aminotyrosine Dissolve in 1M HCl Neutralize with 1M NaOH Adjust to Final Volume Sterile Filter (0.22 µm) Aliquot and Store at -20°C Thaw Stock SolutionUse in Experiment Dilute in Culture Medium Add to Cells

Click to download full resolution via product page

Caption: Experimental workflow for preparing and using a 3-Aminotyrosine stock solution.
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Caption: Troubleshooting logic for dissolving 3-Aminotyrosine.
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Caption: Use of 3-Aminotyrosine in studying the ribonucleotide reductase radical pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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